Cas no 672950-64-0 (4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether)

• Product Name: 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether
• CAS No: 672950-64-0
• CID: 4656618
• Update Time: 2025-10-29

4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether Chemical and Physical Properties

Names and Identifiers

• 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether

Introducing 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether and Its Significance in Modern Chemical Biology

4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether, identified by its CAS number 672950-64-0, represents a cutting-edge compound in the realm of chemical biology and pharmaceutical research. This sophisticated molecule has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The compound's intricate architecture, featuring a sulfonyl group linked to a phenyl methyl ether moiety and an ethyl-substituted 1,2,4-triazole ring fused with a piperidine scaffold, positions it as a promising candidate for further exploration in medicinal chemistry.

The 1,2,4-triazole core is a well-documented pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways. Its presence in this compound suggests potential interactions with enzymes and receptors relevant to inflammation, infection, and metabolic disorders. The methylsulfanyl substituent on the triazole ring introduces a polar moiety that may enhance solubility and binding affinity, while the piperidine component is often associated with improved pharmacokinetic properties. Together, these structural elements contribute to the compound's multifaceted biological profile.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. Studies utilizing molecular docking simulations have indicated that 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether may exhibit inhibitory activity against certain kinases and transcription factors. These findings align with the growing interest in multitargeted inhibitors as a strategy to enhance therapeutic efficacy while minimizing side effects. The compound's potential to disrupt aberrant signaling pathways makes it particularly relevant in the context of oncology and immunology research.

The sulfonylphenyl methyl ether portion of the molecule serves as an anchor for further derivatization, allowing chemists to fine-tune its biological activity. Functional groups such as hydroxyl or amine substituents can be introduced to modulate reactivity and binding properties. This flexibility underscores the compound's utility as a scaffold for structure-based drug design. Researchers are exploring its derivatives as lead compounds for novel therapeutics targeting neurological disorders and autoimmune diseases.

In vitro studies have begun to unravel the mechanistic aspects of this compound's action. Preliminary data suggest that it may interfere with protein-protein interactions critical for disease progression. The ability of 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether to modulate these interactions could provide insights into new therapeutic strategies. Additionally, its potential role in regulating cellular redox balance has been hypothesized based on its structural resemblance to known antioxidants.

The synthesis of this complex molecule presents both challenges and opportunities for synthetic chemists. Modern methodologies such as transition-metal-catalyzed cross-coupling reactions have facilitated the construction of its intricate framework. Advances in flow chemistry have also enabled scalable production under controlled conditions. These innovations are crucial for translating laboratory discoveries into viable drug candidates.

The integration of machine learning into drug discovery pipelines has accelerated the identification of promising compounds like this one. Predictive models trained on vast datasets can rapidly screen virtual libraries for molecules with desired properties. The combination of experimental validation and computational prediction ensures a more efficient development process. This synergy between experimental chemistry and computational biology is revolutionizing how new drugs are discovered.

Future research directions include exploring the compound's efficacy in animal models of human disease. Preclinical studies will assess its safety profile and pharmacokinetic behavior before advancing to human trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

The broader implications of this work extend beyond individual compounds to the advancement of chemical biology as a field. By providing novel molecular tools like 4-({4-4-Ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-ylpiperidino}sulfonyl)phenyl methyl ether, researchers gain valuable insights into fundamental biological processes. These insights are critical for developing next-generation therapeutics that address complex diseases with greater precision.